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Sulfonyl chlorides

Sulfonyl chlorides, also known as sulfonyl chlorides or sulfenyl chlorides, are a class of chemical compounds with the general formula R-SO₂Cl. These highly reactive intermediates play a crucial role in organic synthesis due to their ability to form sulfoxides and sulfones through nucleophilic substitution reactions. They are often used in the preparation of pharmaceuticals, pesticides, and polymers. The structure typically involves a sulfur atom double-bonded to an oxygen atom (sulfonyl group) and single-bonded to a chlorine atom. Sulfonyl chlorides can be prepared from sulfoxides or sulfides by treatment with thionyl chloride. They are volatile liquids at room temperature, with a characteristic pungent odor. Due to their strong electrophilic nature, they can react readily with nucleophiles such as alcohols and amines, making them valuable reagents in synthetic chemistry.
Sulfonyl chlorides
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